Cas no 96723-06-7 (1-(4-methoxyphenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid)

• Product name: 1-(4-methoxyphenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid
• CAS No: 96723-06-7
• MF: C₁₈H₁₄N₂O₅
• MW: 338.314164638519
• CID: 1986726
• PubChem ID: 178891

1-(4-methoxyphenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid
• 1-(4-methoxyphenyl)-5-phenylpyrazole-3,4-dicarboxylic acid
• DTXSID40242447
• 96723-06-7
• 1h-pyrazole-3,4-dicarboxylic Acid, 1-(4-methoxyphenyl)-5-phenyl-

• Inchi： InChI=1S/C18H14N2O5/c1-25-13-9-7-12(8-10-13)20-16(11-5-3-2-4-6-11)14(17(21)22)15(19-20)18(23)24/h2-10H,1H3,(H,21,22)(H,23,24)
• InChI Key： BONSHSOKVTXVFZ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)N2C(=C(C(=N2)C(=O)O)C(=O)O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 338.090272
• Monoisotopic Mass: 338.090272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 1.36
• Boiling Point: 567.4°C at 760 mmHg
• Flash Point: 297°C
• Refractive Index: 1.644